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Compound of Interest

Compound Name: Diethylene glycol dinitrate

Cat. No.: B1584477 Get Quote

Audience: Researchers and scientists in the field of energetic materials.

These notes provide a comprehensive overview of the formulation, synthesis, and

characterization of composite propellants utilizing Diethylene Glycol Dinitrate (DEGDN) as an

energetic plasticizer. DEGDN serves as a less sensitive and more stable alternative to

nitroglycerin (NG), enhancing the safety and handling characteristics of propellant

manufacturing processes while offering comparable or improved ballistic performance.[1]

Synthesis of Diethylene Glycol Dinitrate (DEGDN)
DEGDN (C₄H₈N₂O₇) is produced through the nitration of diethylene glycol.[2][3] This

exothermic reaction involves the replacement of the hydroxyl groups of the glycol with nitrate

groups and requires stringent temperature control for safety and optimal yield.[4]

Experimental Protocol: DEGDN Synthesis via Mixed
Acid Nitration
This protocol describes the laboratory-scale synthesis of DEGDN using a mixed acid solution of

nitric and sulfuric acid.

Materials:

Diethylene Glycol (DEG)
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Concentrated Nitric Acid (HNO₃)

Concentrated Sulfuric Acid (H₂SO₄)

Ice Water

Sodium Bicarbonate Solution (for neutralization)

Anhydrous Calcium Chloride (for drying)[3]

Equipment:

Jacketed reaction vessel with stirring mechanism

Chiller/circulator for temperature control

Dropping funnel

Separatory funnel

Beakers and flasks

pH meter or litmus paper

Procedure:

Prepare Mixed Acid: Prepare the nitrating mixture, commonly consisting of approximately

25% nitric acid, 67% sulfuric acid, and 8% water.[4] A typical ratio for the reaction is 2.5 parts

mixed acid to 1 part diethylene glycol.[3]

Cooling: Pre-cool the mixed acid in the jacketed reactor to between 5°C and 10°C using the

circulating chiller.[4]

Nitration: Slowly add the diethylene glycol to the cooled, stirred mixed acid via the dropping

funnel. The rate of addition must be carefully controlled to maintain the reaction temperature

below 15°C.[3][4] The total nitration time is typically between 8 and 20 minutes.[3]
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Separation: After the reaction is complete, transfer the mixture to a separatory funnel. The

crude DEGDN, an oily liquid, will separate from the heavier spent acid.[4]

Quenching (Drowning): Alternatively, the entire reaction mixture can be "drowned" in a large

volume of ice water. This causes the DEGDN to precipitate while the acids remain in the

aqueous phase.[4]

Neutralization: Wash the crude DEGDN multiple times with cold water, followed by a dilute

sodium bicarbonate solution to neutralize any remaining acid, until the pH is neutral.[3]

Drying: Dry the washed DEGDN by adding anhydrous calcium chloride (8-12% by weight)

and allowing it to rest for 8-12 hours.[3]

Filtration: Filter the mixture to remove the calcium chloride, yielding the final DEGDN

product.[3]

DEGDN Synthesis Workflow
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Reactants

Process Steps Final ProductDiethylene Glycol (DEG)

Nitration
(< 15°C)Mixed Acid (HNO3/H2SO4)

Separation from Spent AcidExothermic Reaction Washing & Neutralization Drying
(Anhydrous CaCl2) Purified DEGDNFiltration
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Slurry Preparation (Planetary Mixer)

Grain Formation

Final Product

1. Add HTPB, DEGDN,
& Liquid Additives

2. Vacuum Degassing

3. Add Solids (Al, AP)

4. Final Mix under Vacuum

5. Add Curative

6. Casting into Molds

7. Curing (e.g., 5 days at 70°C)

8. Demolding & Machining

Cured Propellant Grain
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Characterization Tests

Determined Properties

Cured DEGDN Propellant Grain

Mechanical Testing
(Uniaxial Tensile)

Thermal Analysis
(DSC/TGA)

Ballistic Evaluation
(Burning Rate)

Microstructural Analysis
(SEM)

Tensile Strength
Strain Capability

Modulus

Decomposition Temp.
Thermal Stability
Reaction Kinetics

Burn Rate
Pressure Index

Specific Impulse

Particle Distribution
Binder-Filler Interface

Defect Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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